Cas no 2171614-99-4 (2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentyl}acetic acid)

• Product Name: 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentyl}acetic acid
• CAS No: 2171614-99-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6289362
• PubChem ID: 165562828
• Update Time: 2025-05-18

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentyl}acetic acid
• 2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclopentyl}acetic acid
• 2171614-99-4
• EN300-1543439

• Inchi： 1S/C28H34N2O5/c1-2-3-14-25(27(33)29-24-15-8-9-18(24)16-26(31)32)30-28(34)35-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23-25H,2-3,8-9,14-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： CQNWCUBLTJJWCS-UHFFFAOYSA-N
• SMILES： OC(CC1CCCC1NC(C(CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentyl}acetic acid

Comprehensive Guide to 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentyl}acetic acid (CAS No. 2171614-99-4)

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentyl}acetic acid (CAS No. 2171614-99-4) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound plays a crucial role in solid-phase peptide synthesis (SPPS) due to its unique structural properties and compatibility with Fmoc chemistry. Researchers and pharmaceutical developers frequently search for high-purity Fmoc-amino acid derivatives like this compound to ensure efficient peptide chain assembly.

The molecular structure of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentyl}acetic acid features a cyclopentyl backbone with an acetic acid moiety, making it particularly valuable for creating constrained peptide structures. This characteristic has gained significant attention in drug discovery, especially for developing peptide-based therapeutics targeting GPCRs and other biological receptors. Recent trends in AI-assisted drug design have increased demand for such specialized building blocks, as they enable the creation of more stable and bioactive peptide sequences.

In the context of peptide drug development, this compound offers several advantages. Its Fmoc-protecting group allows for mild deprotection conditions, preserving the integrity of sensitive peptide chains. The hexanamido linker provides flexibility in molecular design, while the cyclopentyl acetic acid structure contributes to enhanced metabolic stability - a key concern in current peptide pharmacokinetics optimization research. These properties make it particularly valuable for developing next-generation therapeutic peptides with improved oral bioavailability.

The synthesis and application of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentyl}acetic acid align with several emerging trends in pharmaceutical chemistry. First, the growing interest in macrocyclic peptides as alternatives to small molecules and biologics has increased demand for such constrained structures. Second, the compound's compatibility with automated peptide synthesizers makes it valuable for high-throughput drug discovery platforms. Third, its potential use in peptide-drug conjugates (PDCs) positions it at the forefront of targeted cancer therapy development.

Quality control aspects of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentyl}acetic acid (CAS No. 2171614-99-4) are critical for research applications. Reputable suppliers typically provide comprehensive analytical data including HPLC purity certificates, mass spectrometry confirmation, and NMR characterization. These quality assurances are particularly important for researchers working on GMP peptide production or preclinical development studies where batch-to-batch consistency is paramount.

Storage and handling recommendations for this compound reflect its chemical nature. While not classified as hazardous, proper storage under anhydrous conditions at controlled temperatures helps maintain stability. The compound's Fmoc group is light-sensitive, necessitating protection from prolonged light exposure - a consideration often highlighted in peptide synthesis protocols and laboratory best practices.

Market dynamics for Fmoc-protected amino acid derivatives like this compound show steady growth, driven by expanding applications in peptide therapeutics, diagnostic probes, and chemical biology tools. The compound's unique structure makes it particularly valuable for creating conformationally restricted peptides, a hot topic in current medicinal chemistry research. As peptide-based drugs continue to gain FDA approvals, demand for specialized building blocks like this is expected to rise correspondingly.

Future research directions involving 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentyl}acetic acid may explore its potential in developing cell-penetrating peptides (CPPs) and peptide nanomaterials. The compound's structural features could contribute to advancements in drug delivery systems and bioimaging probes, areas receiving significant research funding. Additionally, its application in peptide library synthesis for high-throughput screening aligns with current trends in computational drug discovery and machine learning-assisted compound design.

For researchers sourcing this material, important considerations include supplier reliability, technical support availability, and custom synthesis options. Many laboratories now seek suppliers who can provide not only the compound itself but also application notes and protocol optimization advice, particularly for challenging peptide sequences. The ability to obtain gram-scale quantities with guaranteed purity is another key factor in supplier selection for this specialized building block.

In conclusion, 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentyl}acetic acid (CAS No. 2171614-99-4) represents a valuable tool in modern peptide science and pharmaceutical development. Its unique structural features address several current challenges in peptide drug design, while its compatibility with standard Fmoc-based synthesis protocols ensures broad utility. As peptide therapeutics continue to advance, compounds like this will remain essential for researchers developing the next generation of targeted medicines and biological probes.